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Compound of Interest

Compound Name: Cyclobutanone oxime

Cat. No.: B1297607 Get Quote

Essential Safety and Handling Guide for
Cyclobutanone Oxime
This guide provides crucial safety and logistical information for the handling and disposal of

Cyclobutanone oxime, designed for researchers, scientists, and drug development

professionals. The following procedures are based on the known hazards of similar oxime

compounds and general laboratory safety best practices.

Hazard Identification and GHS Classification
Cyclobutanone oxime is a chemical compound that requires careful handling due to its

potential health and safety risks. Based on data from similar compounds, the anticipated Global

Harmonized System (GHS) classification includes:

Flammable Liquids[1][2]

Acute Toxicity (Oral, Dermal)[1]

Skin Irritation/Corrosion[1]

Serious Eye Damage/Eye Irritation[1]

Skin Sensitization[1]

Carcinogenicity[1]
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Specific Target Organ Toxicity[1]

A summary of hazard statements (H-statements) and precautionary statements (P-statements)

is provided in the table below.
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GHS Classification
Hazard Statements (H-
Statements)

Precautionary Statements
(P-Statements)

Flammable Liquid H227: Combustible liquid.[1]

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.[1]

Acute Toxicity (Oral) H301: Toxic if swallowed.[1]

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.[1] P301+P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[1]

Acute Toxicity (Dermal)
H312: Harmful in contact with

skin.[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Skin Irritation H315: Causes skin irritation.[1]
P302+P352: IF ON SKIN:

Wash with plenty of water.[1]

Serious Eye Damage
H318: Causes serious eye

damage.[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Skin Sensitization
H317: May cause an allergic

skin reaction.[1]

P272: Contaminated work

clothing should not be allowed

out of the workplace.[1]

P333+P313: If skin irritation or

rash occurs: Get medical

advice/attention.[1]
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Carcinogenicity H350: May cause cancer.[1]

P201: Obtain special

instructions before use.[1]

P202: Do not handle until all

safety precautions have been

read and understood.[1]

Specific Target Organ Toxicity

(Single Exposure)

H336: May cause drowsiness

or dizziness.[1] H370: Causes

damage to organs.[1]

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[1] P271: Use only outdoors

or in a well-ventilated area.[1]

Specific Target Organ Toxicity

(Repeated Exposure)

H373: May cause damage to

organs through prolonged or

repeated exposure.[1]

Operational Plan: Handling Procedures
Engineering Controls

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2][3]

Use explosion-proof equipment and take precautionary measures against static discharge.[1]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][4]

Hand Protection: Wear impervious gloves, such as nitrile or neoprene.[1][4]

Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities or

increased risk of splashing, chemical-resistant coveralls are recommended.[1][5]

Respiratory Protection: If working outside of a fume hood or if vapors are not adequately

controlled, a NIOSH-approved respirator with organic vapor cartridges is necessary.[1][6]
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Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not inhale vapors or mists.

Keep away from ignition sources such as heat, sparks, and open flames.[2][7]

Use non-sparking tools and ground/bond containers and receiving equipment.[7][8]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[2]

Store in a locked cabinet or a restricted-access area.[1]
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Caption: Workflow for the safe handling of Cyclobutanone oxime.
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Disposal Plan
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Waste Collection:

Collect all Cyclobutanone oxime waste, including contaminated materials, in a

designated and properly labeled hazardous waste container.

Do not mix with other waste streams.

Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "Cyclobutanone oxime," and a description of the contents.

Storage of Waste:

Store the waste container in a designated satellite accumulation area that is secure and

away from general laboratory traffic.

Keep the container closed except when adding waste.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Emergency Procedures
Spills

Small Spills (in a fume hood):

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbent material and place it in a sealed, labeled container for hazardous

waste disposal.
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Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert others.

If the spill is flammable, eliminate all ignition sources.

Contact your institution's EHS or emergency response team immediately.

Prevent the spill from entering drains or waterways.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][9]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek immediate medical attention.[1][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][9]
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Caption: First aid procedures for Cyclobutanone oxime exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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